Cas no 565-68-4 (4-Methylpent-1-yn-3-ol)
4-Methylpent-1-yn-3-ol structure
Product Name:4-Methylpent-1-yn-3-ol
CAS No:565-68-4
MF:C6H10O
MW:98.1430020332336
MDL:MFCD00039847
CID:82546
PubChem ID:98279
Update Time:2025-04-18
4-Methylpent-1-yn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-methylpentyn-3-ol
- 4-Methyl-1-pentyn-3-ol
- Ethynyl isopropyl carbinol
- 1-Isopropylpropargyl alcohol
- 2-Methyl-4-pentyn-3-ol
- 4-methyl pent-1-yn-2-ol
- 4-methyl-1-pentyne-3-ol
- 4-methylpenten-1-yne-3-ol
- NS00042798
- MFCD00039847
- EINECS 209-287-9
- 565-68-4
- 4-(BENZYLOXY)-3-METHOXYBENZALDEHYDEOXIME
- NSC-96446
- 1-Pentyn-3-ol, 4-methyl-
- EN300-189233
- NSC 96446
- FT-0619095
- AKOS006227584
- 4-methyl-pent-1-yn-3-ol
- AI3-25135
- NSC96446
- 4-Methyl-1-pentyn-3-ol, AldrichCPR
- DTXSID201031797
- 4-methylpent-1-yn-3-ol
- G14704
- 4-Methylpent-1-yn-3-ol
-
- MDL: MFCD00039847
- Inchi: 1S/C6H10O/c1-4-6(7)5(2)3/h1,5-7H,2-3H3
- InChI Key: UTIFIONYBLSHIL-UHFFFAOYSA-N
- SMILES: OC(C#C)C(C)C
- BRN: 1698762
Computed Properties
- Exact Mass: 98.07320
- Monoisotopic Mass: 98.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 85.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 0,93 g/cm3
- Boiling Point: 133-134°C
- Flash Point: 41°C
- Refractive Index: 1.4360
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 20.23000
- LogP: 0.63650
- Solubility: Slightly soluble in water.
4-Methylpent-1-yn-3-ol Security Information
- Hazardous Material transportation number:UN 1987
- Hazard Category Code: 10-51-22
- Safety Instruction: S23-S24/25
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:III
- Packing Group:III
- Risk Phrases:R10
- Safety Term:S23;S24/25
- Packing Group:III
4-Methylpent-1-yn-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M220920-50mg |
4-Methylpent-1-yn-3-ol |
565-68-4 | 50mg |
$64.00 | 2023-05-18 | ||
| TRC | M220920-100mg |
4-Methylpent-1-yn-3-ol |
565-68-4 | 100mg |
$75.00 | 2023-05-18 | ||
| TRC | M220920-500mg |
4-Methylpent-1-yn-3-ol |
565-68-4 | 500mg |
$87.00 | 2023-05-18 | ||
| abcr | AB104477-10 g |
4-Methyl-1-pentyn-3-ol, 97%; . |
565-68-4 | 97% | 10 g |
€248.40 | 2023-07-20 | |
| abcr | AB104477-50 g |
4-Methyl-1-pentyn-3-ol, 97%; . |
565-68-4 | 97% | 50g |
€339.50 | 2023-01-31 | |
| Chemenu | CM343369-5g |
4-Methyl-1-pentyn-3-ol |
565-68-4 | 95%+ | 5g |
$86 | 2023-02-02 | |
| Chemenu | CM343369-10g |
4-Methyl-1-pentyn-3-ol |
565-68-4 | 95%+ | 10g |
$129 | 2023-02-02 | |
| Chemenu | CM343369-25g |
4-Methyl-1-pentyn-3-ol |
565-68-4 | 95%+ | 25g |
$258 | 2023-02-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05318-10g |
4-Methyl-1-pentyn-3-ol, 97% |
565-68-4 | 97% | 10g |
¥1545.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05318-50g |
4-Methyl-1-pentyn-3-ol, 97% |
565-68-4 | 97% | 50g |
¥6578.00 | 2023-03-01 |
4-Methylpent-1-yn-3-ol Related Literature
-
1. Asymmetric syntheses. Part V. The absolute configuration of some acetylenic alcoholsS. R. Landor,B. J. Miller,A. R. Tatchell J. Chem. Soc. C 1971 2339
-
2. Asymmetric reduction of ethynyl ketones and ethynylketoesters by secondary alcohol dehydrogenase from Thermoanaerobacter ethanolicusChristian Heiss,Robert S. Phillips J. Chem. Soc. Perkin Trans. 1 2000 2821
-
3. A series of rhodium(I) complexes, including carbene, vinylidene and allenylidene derivatives, with the bifunctional arsine Pri 2AsCH2CH2OMe as ligandPeter Schwab,Helmut Werner 2AsCH2CH2OMe as ligand. Peter Schwab Helmut Werner J. Chem. Soc. Dalton Trans. 1994 3415
565-68-4 (4-Methylpent-1-yn-3-ol) Related Products
- 4187-86-4(Ethyl ethynyl carbinol)
- 70144-17-1(1-Pentyn-3-ol, (S)-)
- 1482-15-1(3,4-Dimethyl-1-pentyn-3-ol)
- 87777-46-6(1-Heptyn-3-ol,4-methyl-)
- 77-75-8(3-Methylpent-1-yn-3-ol)
- 73522-97-1((3R)-4-methylpent-1-yn-3-ol)
- 5877-42-9(1-Octyn-3-ol, 4-ethyl-)
- 61317-72-4(1-Pentyn-3-ol, 4,4-dimethyl-, (R)-)
- 19115-28-7(4,4-dimethylpent-1-yn-3-ol)
- 61996-79-0(5-Methyl-1-hexyn-3-ol)
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